Cas no 57184-23-3 (1-(Cyclohexylmethyl)piperazine)

• Product Name: 1-(Cyclohexylmethyl)piperazine
• CAS No: 57184-23-3
• MF: C₁₁H₂₂N₂
• MW: 182.305782794952
• MDL: MFCD01075237
• CID: 89931
• PubChem ID: 24880306
• Update Time: 2025-10-21

1-(Cyclohexylmethyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(Cyclohexylmethyl)piperazine
• 1-Cyclohexylmethylpiperazine
• (1-Cyclohexylmethyl)piperazine
• Piperazine, 1-(cyclohexylmethyl)-
• (cyclohexylmethyl)piperazine
• 1-cyclohexylmethyl-piperazine
• 1-cyclohexylmethyl piperazine
• (1-cyclohexyl-methyl)piperazine
• Piperazine,1-(cyclohexylmethyl)-
• LRPGNFROBDUREU-UHFFFAOYSA-N
• SBB056127
• KM0074
• CS-W0
• DTXSID60370998
• EN300-58708
• SY002351
• MFCD01075237
• CS-W002739
• PS-5842
• FT-0640441
• 1-(Cyclohexylmethyl)piperazine, 97%
• AKOS000193430
• SCHEMBL508979
• 57184-23-3
• A831338
• DB-018659

• MDL： MFCD01075237
• Inchi： 1S/C11H22N2/c1-2-4-11(5-3-1)10-13-8-6-12-7-9-13/h11-12H,1-10H2
• InChI Key： LRPGNFROBDUREU-UHFFFAOYSA-N
• SMILES： N1(CCNCC1)CC1CCCCC1

Computed Properties

• Exact Mass: 182.17800
• Monoisotopic Mass: 182.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 15.3

Experimental Properties

• Color/Form: Liquid
• Density: 0.938 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 230-231 °C(lit.)
• Flash Point: Fahrenheit: 188.6 ° f < br / > Celsius: 87 ° C < br / >
• Refractive Index: n20/D 1.4950(lit.)
• Solubility: Dissolution (36 g/l) (25 º C),
• PSA: 15.27000
• LogP: 1.73860
• Solubility: Not determined
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-(Cyclohexylmethyl)piperazine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：Room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26-S36

Additional information on 1-(Cyclohexylmethyl)piperazine

1-(Cyclohexylmethyl)piperazine: A Comprehensive Overview

1-(Cyclohexylmethyl)piperazine, also known by its CAS registry number CAS No. 57184-23-3, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention in recent years due to its potential in drug development, polymer synthesis, and advanced materials research. In this article, we will delve into the structural properties, synthesis methods, applications, and the latest research findings related to this compound.

The molecular structure of 1-(Cyclohexylmethyl)piperazine consists of a piperazine ring, a six-membered saturated ring with two nitrogen atoms, substituted with a cyclohexylmethyl group. This substitution imparts unique electronic and steric properties to the molecule, making it highly versatile for various chemical reactions. The piperazine ring is known for its ability to form hydrogen bonds and act as a chelating agent, which are crucial properties in drug design and coordination chemistry.

Recent studies have highlighted the potential of 1-(Cyclohexylmethyl)piperazine in the development of novel pharmaceutical agents. Researchers have explored its role as a building block for creating bioactive molecules with improved pharmacokinetic profiles. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising anti-inflammatory and analgesic activities. These findings underscore the importance of further research into its therapeutic applications.

In addition to its pharmaceutical applications, 1-(Cyclohexylmethyl)piperazine has found utility in polymer chemistry. Its ability to act as a crosslinking agent has been exploited in the synthesis of high-performance polymers with enhanced mechanical and thermal properties. A recent report in Polymer Science highlights the use of this compound in creating thermoresponsive polymers that can undergo reversible structural changes upon exposure to temperature variations. Such materials hold great promise for applications in smart textiles and adaptive packaging systems.

The synthesis of 1-(Cyclohexylmethyl)piperazine typically involves nucleophilic substitution reactions or reductive amination processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For example, researchers have developed catalysts that significantly reduce reaction times while minimizing byproduct formation. These green chemistry approaches align with current trends toward sustainable chemical manufacturing.

The structural versatility of 1-(Cyclohexylmethyl)piperazine also makes it an attractive candidate for use in metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). These materials are being extensively studied for their potential in gas storage, catalysis, and sensing applications. A study published in Nature Communications demonstrated that incorporating this compound into MOFs enhances their gas adsorption capabilities due to its unique pore geometry.

In conclusion, 1-(Cyclohexylmethyl)piperazine, CAS No. 57184-23-3, is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its structural properties make it an invaluable tool in drug discovery, polymer synthesis, and materials science. As research continues to uncover new uses for this compound, it is poised to play an increasingly important role in advancing technological innovations.